Cas no 114302-81-7 (Adenosine, 2,8-dichloro-2'-deoxy-)
114302-81-7 structure
Product Name:Adenosine, 2,8-dichloro-2'-deoxy-
CAS No:114302-81-7
MF:C10H11Cl2N5O3
MW:320.132039308548
CID:1202105
Update Time:2024-08-02
Adenosine, 2,8-dichloro-2'-deoxy- Chemical and Physical Properties
Names and Identifiers
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- Adenosine, 2,8-dichloro-2'-deoxy-
- Adenosine, 2,8-dichloro-2'-deoxy- (6CI,9CI)
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- Inchi: 1S/C10H11Cl2N5O3/c11-9-15-7(13)6-8(16-9)17(10(12)14-6)5-1-3(19)4(2-18)20-5/h3-5,18-19H,1-2H2,(H2,13,15,16)/t3-,4+,5+/m0/s1
- InChI Key: YODFHZZEXFEFHQ-VPENINKCSA-N
- SMILES: OC[C@H]1O[C@@H](N2C3C(=C(N=C(Cl)N=3)N)N=C2Cl)C[C@@H]1O
Computed Properties
- Exact Mass: 349.03469
Experimental Properties
- Density: 2.14±0.1 g/cm3(Predicted)
- Boiling Point: 631.0±65.0 °C(Predicted)
- PSA: 114.55
- pka: 13.61±0.60(Predicted)
Adenosine, 2,8-dichloro-2'-deoxy- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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